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Compound of Interest

Compound Name: 3-(Chloromethyl)heptane

Cat. No.: B7770750

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of 3-
(Chloromethyl)heptane, a flammable and hazardous chemical. Adherence to these protocols
is critical to minimize risks and maintain a safe research environment.

Key Safety and Hazard Information

3-(Chloromethyl)heptane is a flammable liquid and vapor that can cause skin, eye, and
respiratory tract irritation.[1][2] It is also considered very toxic to aquatic life with long-lasting
effects.[2] Understanding its physical and chemical properties is the first step in safe handling
and disposal.
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Property Value Source

Isooctyl chloride, 2-Ethylhexyl

Synonyms chloride [1][2]

CAS Number 123-04-6 [2]

Molecular Formula C8H17CI [3]

Molecular Weight 148.67 g/mol [4]

Appearance Colorlfass- to almost colorless 3]
clear liquid

Flash Point 60 °C (140 °F) [1]

Boiling Point 169 °C (336.2 °F)

Specific Gravity 0.88

Water Solubility 0.0503 g/L (at 20 °C) [3]

H226: Flammable liquid and
vapor. H315: Causes skin
irritation. H319: Causes
Hazard Statements _ o [4]
serious eye irritation. H410:
Very toxic to aquatic life with

long lasting effects.

Experimental Protocol for Disposal

The disposal of 3-(Chloromethyl)heptane must be handled as hazardous waste. The following
protocol outlines the necessary steps for its safe collection and disposal.

1. Personal Protective Equipment (PPE):
» Before handling the chemical, ensure you are wearing appropriate PPE.
o Eye Protection: Chemical safety goggles or a face shield.[2]

» Hand Protection: Wear suitable protective gloves (e.g., Viton or PVA). Always check the
manufacturer's glove compatibility chart.[5]
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» Skin and Body Protection: A fully-buttoned lab coat and appropriate protective clothing.[2]
2. Waste Collection:

o Collect waste 3-(Chloromethyl)heptane in a designated, compatible, and sealable
container.[5][6] The container must be clearly labeled as "Hazardous Waste" and include the
chemical name "3-(Chloromethyl)heptane”.

» Do not mix with other waste streams unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

o Store the waste container in a cool, dry, and well-ventilated area, away from sources of
ignition and incompatible materials such as strong oxidizers.[1][5]

3. Spill Management:
 In the event of a small spill, trained personnel may clean it up.
e Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

e Use non-sparking tools to collect the absorbed material and place it in a suitable, sealed
container for disposal as hazardous waste.[1]

o For large spills, evacuate the area immediately and contact your institution's EHS office or
emergency response team.[5]

4. Final Disposal:

o All waste containing 3-(Chloromethyl)heptane must be disposed of through an approved
waste disposal plant.[2]

» Contact your institution's EHS office to arrange for the collection and disposal of the
hazardous waste container.

» Do not attempt to dispose of this chemical down the drain or in regular trash.[6]

Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of 3-
(Chloromethyl)heptane.

Figure 1. Disposal Workflow for 3-(Chloromethyl)heptane

Start: Need to Dispose of
3-(Chloromethyl)heptane

Step 1: Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Collect Waste in a
Labeled, Sealed Container

Is there a spill?

Yes, Large Yes, Small

Step 4: Store Waste Container
in a Cool, Dry, Ventilated Area

Step 3a: Absorb Small Spill

with Inert Material

Step 3b: Evacuate and Report
Large Spill to EHS

Step 5: Contact EHS for
Waste Pickup and Disposal

@per Disposal Complete

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b7770750?utm_src=pdf-body
https://www.benchchem.com/product/b7770750?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7770750?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page

Caption: Disposal workflow for 3-(Chloromethyl)heptane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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